Cas no 2228819-34-7 (1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228819-34-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6029916
• PubChem ID: 165626694
• Update Time: 2025-06-15

1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde
• EN300-1790704
• 2228819-34-7

• Inchi： 1S/C11H11NO3/c1-8-2-3-9(12(14)15)6-10(8)11(7-13)4-5-11/h2-3,6-7H,4-5H2,1H3
• InChI Key： GJKQVHKPMRJNQV-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=C(C=CC=2C)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2228819-34-7)

The compound 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2228819-34-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This aldehyde derivative, characterized by a cyclopropane ring fused to a 2-methyl-5-nitrophenyl group, offers a versatile scaffold for synthetic chemists exploring novel bioactive compounds. Its molecular formula, C₁₁H₁₁NO₃, reflects a balance of aromaticity and aliphatic reactivity, making it a valuable intermediate in modern organic synthesis.

In the context of current research trends, 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde aligns with the growing demand for nitroaromatic compounds in medicinal chemistry. The presence of both a nitro group and an aldehyde functionality provides multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored properties. Researchers investigating small molecule drug discovery often seek such building blocks to develop potential inhibitors for enzymes involved in inflammatory pathways or microbial resistance mechanisms.

The synthesis of CAS No. 2228819-34-7 typically involves multi-step organic reactions, with careful control of reaction conditions to preserve the integrity of the cyclopropane ring – a structural motif known for its kinetic stability and conformational rigidity. Recent publications have highlighted innovative approaches to similar nitrophenyl aldehydes, emphasizing green chemistry principles to minimize environmental impact. This resonates with the pharmaceutical industry's push toward sustainable manufacturing processes, a topic frequently searched in academic and industrial databases.

Analytical characterization of 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity profile is crucial for its application in high-value research, particularly in fragment-based drug design where precise molecular interactions are studied. Discussions in online scientific forums often center around optimal purification methods for such nitro-containing aldehydes, reflecting the practical challenges researchers face in handling these compounds.

From a commercial perspective, CAS 2228819-34-7 represents a niche but growing segment of fine chemicals. Suppliers catering to the contract research organization (CRO) market have reported increased inquiries about this compound, paralleling the rise in targeted drug discovery programs. The compound's structural similarity to known enzyme inhibitors makes it particularly interesting for virtual screening libraries, a technique gaining traction in computational chemistry circles.

Stability studies of 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde indicate that proper storage conditions – typically under inert atmosphere at low temperatures – are essential to maintain its reactivity. This practical consideration frequently appears in technical discussions among synthetic chemists, especially those working with air-sensitive aldehydes. The compound's compatibility with various protecting group strategies further enhances its utility in complex multi-step syntheses.

Emerging applications for nitrophenyl cyclopropane derivatives extend beyond traditional medicinal chemistry. Materials science researchers have explored similar structures as potential precursors for organic electronic materials, capitalizing on the electron-withdrawing nature of the nitro group. This interdisciplinary potential makes CAS 2228819-34-7 relevant to searches combining terms like "organic semiconductors" and "small molecule precursors," reflecting broader scientific trends.

Regulatory aspects surrounding 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde remain straightforward, as it falls outside restricted chemical categories. However, responsible handling protocols are always recommended when working with nitroaromatic compounds, a point emphasized in safety data sheets and laboratory guidelines. The compound's status as a research chemical with no known recreational use ensures its continued availability to legitimate researchers.

Future research directions for CAS No. 2228819-34-7 may explore its potential as a chiral building block, given the three-membered ring's propensity to influence stereochemistry in subsequent reactions. The development of asymmetric synthesis methods for such cyclopropane aldehydes represents an active area of investigation, frequently appearing in recent literature searches related to "stereoselective synthesis."

In summary, 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carbaldehyde stands as a compelling example of how targeted molecular design can yield compounds with diverse research applications. Its combination of aromatic nitro functionality and strained alicyclic architecture positions it as a valuable tool for scientists working at the intersection of synthetic chemistry and biological discovery. As research trends continue to evolve toward personalized medicine and sustainable chemistry, compounds like CAS 2228819-34-7 will likely maintain their relevance in cutting-edge scientific endeavors.